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Welcome to the Savvy Technical Support Center. This guide provides troubleshooting advice
and frequently asked questions to help researchers, scientists, and drug development
professionals effectively manage large datasets during their experiments.

Frequently Asked Questions (FAQS)
Q1: What is the maximum recommended file size for a single data import into Savvy?

While Savvy is designed to handle multi-billion row datasets, performance can be affected by
the import method and data structure. For optimal, direct import performance via the web
interface, we recommend keeping individual file sizes below 10 GB. For larger datasets, it is
highly recommended to use the Savvy DataSync Client.

Q2: How can | improve the performance of my queries on very large datasets?

There are several strategies to optimize query performance. A primary method is to reduce the
amount of data being processed by applying filters early in your analysis pipeline. Additionally,
materializing datasets that are frequently accessed can significantly speed up load times.[1]

Q3: What data formats are supported for import into Savvy?

Savvy supports a variety of structured data formats to accommodate different experimental
outputs. The most common and recommended formats are CSV (Comma-Separated Values)
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and Apache Parquet. For detailed specifications on data types, refer to the official Savvy
documentation.[2]

Q4: How does Savvy ensure data quality and consistency when dealing with large datasets?

Savvy incorporates several features to maintain data integrity. It is crucial to establish clear
data governance policies, defining who is responsible for data at various stages.[3] The
platform includes automated data profiling tools to identify inconsistencies and allows for the
creation of data validation rules that are applied during import and processing.[3] Continuous
monitoring of data quality is also recommended.[3]

Q5: Can | export my processed data and analysis results from Savvy?

Yes, Savvy allows for the export of datasets, analysis results, and visualizations. Common
export formats include CSV, Excel, and direct connectors to other data visualization and
analysis tools. For large data exports, it is recommended to use the Savvy DataSync Client to
ensure a stable and efficient transfer.

Troubleshooting Guides
Issue: Slow Data Import and Processing

If you are experiencing slow data import or processing times, consider the following
troubleshooting steps. The accompanying workflow diagram illustrates the recommended
process for efficient data ingestion.

Recommended Data Ingestion Workflow
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Caption: Recommended workflow for importing large datasets into Savvy.
Troubleshooting Steps:

» File Size and Format: For datasets exceeding 10 GB, avoid using the web Ul for direct
uploads. Instead, use the Savvy DataSync Client which is optimized for large-scale data
transfer.

o Data Pre-processing: Before uploading, ensure your data is clean and conforms to the
expected schema. Removing inconsistencies or errors beforehand can prevent validation
failures and reprocessing.

e Connection Speed: When using the DataSync Client, ensure you have a stable, high-
bandwidth internet connection. Network latency can be a significant bottleneck for large data
transfers.

o Resource Allocation: Check your Savvy instance's resource allocation. If you are
consistently processing very large datasets, you may need to scale up your computational
resources.

Issue: Queries are Timing Out or Running Slowly
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Slow query performance is a common issue when working with datasets containing hundreds
of millions or billions of rows.[4] The following decision tree can help diagnose the root cause.

Troubleshooting Slow Queries

Query is Slow. Action: Create a new materialized dataset with pre-joined tables.

Is the dataset materialized?

Contact Support for Advanced Optimization

Click to download full resolution via product page

Caption: Decision tree for troubleshooting slow query performance in Savvy.

Performance Optimization Checklist:
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Strategy Description Impact

Pre-calculates and stores the

results of a query. Subsequent
Materialization queries to this dataset will be High

much faster as the

computation is already done.

Applying filters at the
beginning of an analysis to

Early Filtering reduce the number of rows High
processed in subsequent

steps.[1]

Limiting the number of
] columns in your queries to only )
Column Reduction Medium
those necessary for the

analysis.

For reporting and visualization,
using pre-aggregated

Use of Aggregate Tables summary tables can be High
significantly faster than

querying raw, granular data.[4]

Issue: Ensuring Data Quality and Governance

Maintaining data quality across large, multi-source datasets is critical for reproducible research.
Implementing a data governance framework within Savvy can help automate and standardize
this process.

Data Governance and Quality Control Pathway
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Caption: A pathway for ensuring data quality and governance within Savvy.

Experimental Protocol: Implementing a Data Quality Workflow

o Define Data Standards: For each dataset, document the expected data types, formats, and
value ranges for each column. For example, all date information should use ISO 8601
standards.[3]
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o Configure Automated Profiling: In Savvy's data ingestion settings, enable automated data
profiling. This will generate a summary of your dataset upon import, highlighting potential
issues like missing values or inconsistent data types.

o Implement Data Validation Rules: Create a set of validation rules based on your defined
standards. These rules can automatically flag or quarantine records that do not meet the
criteria.

o Assign Data Stewards: Designate individuals responsible for reviewing and resolving flagged
data quality issues.[3] This creates a clear line of accountability.

o Document All Changes: Use Savvy's built-in documentation features to record all data
cleaning and transformation steps. This is crucial for maintaining transparency and
reproducibility.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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